Cas no 1261948-99-5 (2-(3,4-Dimethoxyphenyl)-6-methylbenzoic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-6-methylbenzoic acid
• CAS No: 1261948-99-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18321372
• CID: 2622268
• PubChem ID: 53227250
• Update Time: 2025-09-24

2-(3,4-Dimethoxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dimethoxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18321372
• DTXSID30690837
• 2-(3,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%
• 2-(3,4-DIMETHOXYPHENYL)-6-METHYLBENZOIC ACID
• 1261948-99-5
• 2-(3,4-Dimethoxyphenyl)-6-methylbenzoic acid

• MDL： MFCD18321372
• Inchi： 1S/C16H16O4/c1-10-5-4-6-12(15(10)16(17)18)11-7-8-13(19-2)14(9-11)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： FZNGRYFZYOMNHO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=C(C)C=1C(=O)O)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų